![molecular formula C9H18ClNO2 B3075381 3-(1-Methyl-4-piperidinyl)propanoic acid hydrochloride CAS No. 103039-94-7](/img/structure/B3075381.png)
3-(1-Methyl-4-piperidinyl)propanoic acid hydrochloride
Overview
Description
“3-(1-Methyl-4-piperidinyl)propanoic acid hydrochloride” is a chemical compound with the CAS Number: 19854-75-2 . It has a molecular weight of 207.7 and its molecular formula is C9H17NO2.ClH . The compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for “3-(1-Methyl-4-piperidinyl)propanoic acid hydrochloride” is 1S/C9H17NO2.ClH/c1-8-2-5-10(6-3-8)7-4-9(11)12;/h8H,2-7H2,1H3,(H,11,12);1H . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“3-(1-Methyl-4-piperidinyl)propanoic acid hydrochloride” is a solid at room temperature . It has a molecular weight of 207.7 and its molecular formula is C9H17NO2.ClH .Scientific Research Applications
Solid-State Characterization
- Falicaine (propipocaine) hydrochloride, a compound related to 3-(1-Methyl-4-piperidinyl)propanoic acid hydrochloride, was characterized using various thermal and vibrational spectroscopic methods. This research provides insights into the solid-state properties, including crystalline forms and thermodynamic stability of such compounds (Schmidt, 2005).
Synthesis of New Hybrid Molecules
- A study focused on synthesizing new piperazinamides of 3-methyl- and 3,3-dimethyl-(2,5-dioxopyrrolidin-1-yl)propanoic acids, aiming to develop potential new hybrid anticonvulsants. This research contributes to understanding the chemical potential of structures similar to 3-(1-Methyl-4-piperidinyl)propanoic acid hydrochloride in the development of new medications (Kamiński et al., 2016).
Antihypertensive Activity
- The stereoisomers of a related compound, 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid methyl 1-(phenylmethyl)-3-piperidinyl ester, were studied for antihypertensive activities. This research indicates the potential of structurally similar compounds for developing antihypertensive drugs (Muto et al., 1988).
Acetylcholinesterase Inhibitors
- A study describes the synthesis of 3-(1-benzyl-4-piperidinyl)propan-1-one derivatives, potent and selective inhibitors of acetylcholinesterase, suggesting potential therapeutic applications for Alzheimer’s disease and related cognitive disorders (Nagel et al., 1995).
Antitumor Effects
- Hydrochloride 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3,3-diphenyl-propyl ester, a structurally related compound, demonstrated inhibition effects on the growth of transplant carcinoma in mice, revealing the potential of similar compounds in cancer treatment (Fu, 2004).
Cytotoxic and Anticancer Agents
- New compounds including 4-(beta-Arylvinyl)-3-(beta-arylvinylketo)-1-ethyl-4-piperidinols were synthesized and showed significant cytotoxicity against various cancer cell lines. This research highlights the potential use of similar structures in cancer therapy (Dimmock et al., 1998).
Metabolic Pathways
- A study on Roxatidine acetate hydrochloride, a compound with a similar structure, revealed insights into the metabolic pathways involving Cytochrome P450 enzymes. This information is crucial for understanding drug metabolism and pharmacokinetics (Sasaki et al., 2001).
Safety and Hazards
properties
IUPAC Name |
3-(1-methylpiperidin-4-yl)propanoic acid;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c1-10-6-4-8(5-7-10)2-3-9(11)12;/h8H,2-7H2,1H3,(H,11,12);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVSVNSHPGSKTPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)CCC(=O)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Methyl-4-piperidinyl)propanoic acid hydrochloride | |
CAS RN |
103039-94-7 | |
Record name | 3-(1-methylpiperidin-4-yl)propanoic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.